Cas no 71837-50-8 (Cycloheptanone,3-methyl-6-(1-methylethenyl)-, cis- (9CI))

• Product Name: Cycloheptanone,3-methyl-6-(1-methylethenyl)-, cis- (9CI)
• CAS No: 71837-50-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 576424
• PubChem ID: 329513
• Update Time: 2025-04-19

Cycloheptanone,3-methyl-6-(1-methylethenyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone,3-methyl-6-(1-methylethenyl)-, cis- (9CI)
• 3-methyl-6-prop-1-en-2-ylcycloheptan-1-one
• 3-METHYL-6-(PROP-1-EN-2-YL)CYCLOHEPTAN-1-ONE
• DTXSID70992549
• NSC312804
• 71837-50-8
• NSC-312804

• Inchi： 1S/C11H18O/c1-8(2)10-5-4-9(3)6-11(12)7-10/h9-10H,1,4-7H2,2-3H3
• InChI Key： OTXDRPHTCQKNEU-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CCC(C(=C)C)C1

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.95790